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CAS No.: 141993-31-9
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Executive Summary

Nonafluoropentane (

) represents a class of Semifluorinated Alkanes (SFAS) that have emerged as critical vehicles in
ophthalmic and pulmonary drug delivery.[1][2][3] Unlike perfluorocarbons (PFCs), which are
lipophobic, or hydrocarbons, which are hydrophobic, nonafluoropentane possesses an
amphiphilic structure containing a perfluorinated segment (

) and a hydrocarbon segment (

).[11[2][3] This unique "diblock" structure allows it to solubilize lipophilic Active Pharmaceutical
Ingredients (APIs) while maintaining the inertness and low surface tension characteristic of
fluorocarbons.[1][2][3]

Critical Disambiguation:

e Target Molecule: 1,1,1,2,2,3,3,4,4-Nonafluoropentane (F4H1).[1][2][3] Used in
pharmaceutical research.[1][2][3]

e Common Confusion: Methyl nonafluorobutyl ether (

, HFE-7100).[1][2][3] An industrial cleaning solvent often chemically mislabeled in trade
literature.[1][2][3]
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e Related Compound: Decafluoropentane (

, Vertrel XF).[1][2][3] A solvent and carrier fluid.[1][2][3][4][5]

Chemical Identity & Structure

The molecule consists of a perfluorobutyl tail attached to a methyl group.[1][2][3] This specific
isomer is often denoted as F4H1 in pharmaceutical literature (4 fluorinated carbons, 1
hydrocarbon carbon).[1][2][3]

Chemical Data Table

Parameter Specification

Chemical Name 1,1,1,2,2,3,3,4,4-Nonafluoropentane
Common Abbreviation F4H1

CAS Number 158118-01-5

Molecular Formula

Molecular Weight 234.06 g/mol

SMILES FC(F)(F)C(F)(F)C(F)(F)C(F)(F)C

Hydrofluorocarbon (HFC); Semifluorinated
Alkane (SFA)

Chemical Class

Structural Visualization

The following diagram illustrates the diblock nature of F4H1, highlighting the segregation
between the fluorophilic

tail and the lipophilic

head.[1][2][3]
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Figure 1: Structural representation of 1,1,1,2,2,3,3,4,4-nonafluoropentane (F4H1).[1][2][3] The
dashed red line indicates the junction between the fluorinated and hydrocarbon blocks, which
imparts amphiphilic properties.[1][2][3]

Physicochemical Properties & Mechanism[1][2][3][6]
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As a Senior Application Scientist, it is crucial to understand why this molecule is selected for

drug delivery. Its properties bridge the gap between aqueous saline and viscous oils.[1][2][3]

Property

Value (Approximate)

Relevance to Drug
Development

Appearance

Clear, colorless liquid

Suitable for optical/ophthalmic

applications.[2][3]

Density

~1.4-15g/mL

High density allows the fluid to
sink in water (e.g., in vitreous
tamponades).[1][2][3]

Surface Tension

~15-20 mN/m

Extremely low; ensures rapid
spreading over the corneal

surface without blinking.[1][2]
[3]

Refractive Index

~1.29-1.30

Close to water (1.33),
minimizing visual distortion in
eye drops.[1][2][3]

Solubility

Amphiphilic

Dissolves lipophilic drugs (e.qg.,
cyclosporine) that are insoluble
in water.[1][2][3]

Water Content

0% (Non-aqueous)

Prevents hydrolysis of water-
sensitive APIs; bacteriostatic

(no preservatives needed).[1]

[2](3]

Mechanism of Action: The "EyeSol" Principle

In ophthalmic applications (e.g., dry eye disease), F4H1 and its homologs (F4H5, F6HS8)

function via a unique mechanism:[1][2][3]

e Solubilization: The hydrocarbon segment (

) interacts with lipophilic drug molecules.[1][2][3]
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e Spreading: The fluorinated segment (

) reduces surface tension, allowing a micro-drop (~10 pL) to cover the entire eye surface.[1]

[2][3]

e Retention: Unlike water, which triggers the blink reflex and drains via the nasolacrimal duct,
SFAs have a longer residence time due to their non-irritating nature and lack of
pH/osmolarity constraints.[1][2][3]

Experimental Protocol: SFA-Based Formulation

Objective: To formulate a preservative-free, water-free ophthalmic solution using
Nonafluoropentane (F4H1) as a vehicle for a lipophilic API (e.g., Cyclosporine A).[1][2][3]

Safety Note: Perform all steps in a laminar flow hood. SFAs are volatile; keep containers sealed
when not in use.[1][2][3]

Workflow Diagram

© 2026 BenchChem. All rights reserved. 5/9 Tech Support
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Start: Raw Material QC
(API + F4H1 Solvent)

:

1. Gravimetric Preparation
Weigh API into Glass Vessel

Prevent Evaporation

2. Solubilization
Add F4H1,; Stir at 25°C (Closed System)

Pressurized N2"—_

0.2 ym PTFE Membrane (SFA may swell silicone).

:

4. Aseptic Filling
Fill into HDPE/COC Vials

3. Sterile Filtration Critical: Use PTFE/Glass.
: Avoid standard silicone tubing

5. Final QC

Assay, Impurities, Particulates

Click to download full resolution via product page

Figure 2: Manufacturing workflow for SFA-based ophthalmic solutions. Note the material
compatibility requirement (PTFE/Glass).[1][2]

Step-by-Step Methodology

» Material Preparation:

o Ensure the API is micronized if dissolution kinetics are slow.[1][2][3]
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o Use Class A glass or Stainless Steel (316L) vessels.[1][2][3] Avoid silicone tubing, as SFAs
can swell silicones.[1][2][3] Use PTFE (Teflon) or FEP tubing.[1][2][3]

 Dissolution:
o Add the calculated mass of API to the vessel.[1][2][3]

o Add1,1,1,2,2,3,3,4,4-nonafluoropentane (F4H1) by weight (gravimetric addition is more
precise due to high density).[1][2][3]

o Stir magnetically at ambient temperature (

). Ensure the vessel is tightly capped to prevent solvent loss (SFA volatility is significant).

[11[2][3]
« Sterile Filtration:
o Pass the solution through a 0.22 pum hydrophobic PTFE filter.[1][2][3]

o Note: Do not use hydrophilic filters (e.g., PES, Nylon) as the SFA will not wet them easily,
requiring excessive pressure.[1][2][3]

 Filling & Packaging:
o Fill into sterile High-Density Polyethylene (HDPE) or Cyclic Olefin Copolymer (COC) vials.

o Install a dropper tip designed for low surface tension liquids (to prevent uncontrolled
dripping).[1][2][3]

Safety & Toxicology

Nonafluoropentane (F4H1) and related SFAs are chemically and physiologically inert.[1][2][3]

e Metabolism: They are not metabolized by the human body.[1][2][3] They are excreted
unchanged, primarily via exhalation due to their volatility.[1][2][3]

e Ocular Tolerance: Clinical studies on SFA-based eye drops (e.g., Novalig's EyeSol platform)
demonstrate excellent tolerability with no burning or stinging, as they do not interact with
corneal nociceptors (which respond to pH/osmolarity in aqueous solutions).[1][2][3]
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o Systemic Toxicity: Extremely low.[1][2][3][4][5] SFAs are related to perfluorocarbons used in
liquid ventilation and blood substitutes.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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